molecular formula C6H14O4<br>HOCH2(CH2CH2O)2CH2OH<br>C6H14O4 B149331 Triethylene glycol CAS No. 137800-98-7

Triethylene glycol

Cat. No. B149331
M. Wt: 150.17 g/mol
InChI Key: ZIBGPFATKBEMQZ-UHFFFAOYSA-N
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Description

Triethylene glycol (TEG) is a colorless, odorless, and viscous liquid with a molecular formula of C6H14O4. It is a member of the glycol family and has various industrial applications, including as a solvent, a plasticizer, and a humectant. TEG is also used in the production of polyester resins, polyurethane foams, and hydraulic fluids. In recent years, TEG has gained significant attention in the scientific community due to its unique properties and potential applications in various fields.

Scientific Research Applications

  • Groundwater Research in Gas Industry : TEG, along with diethylene glycol (DEG) and ethylene glycol (EG), is studied for its impact on groundwater contamination in the natural gas industry. Research focuses on the subsurface transport and fate of these glycols and their interaction with BTEX compounds (benzene, toluene, ethylbenzene, and xylenes), which are closely associated with glycols used in gas dehydration processes. This work includes evaluating the biodegradability of TEG and DEG in subsurface environments and examining how high concentrations of glycol might enhance the subsurface mobility of BTEX compounds (Sorensen, Gallagher, Hawthorne, & Aulich, 2000).

  • Petrochemical Wastewater Treatment : TEG is identified as a toxic organic compound in petrochemical industry wastewater. A study on a Moving Bed Biofilm Reactor (MBBR) system demonstrated its efficiency in removing TEG from simulated petrochemical wastewater, highlighting its potential in treating high concentrations of sewage (Bavandpour, Mafigholami, & Khezri, 2018).

  • CO2 Solubility in TEG Solutions : The solubility of carbon dioxide (CO2) in TEG and aqueous TEG solutions is crucial for applications in Carbon Capture and Storage (CCS) and Enhanced Oil Recovery (EOR). Accurate understanding of this solubility is essential for economic engineering design in gas processing industries (Wise & Chapoy, 2016).

  • Glycol Loss in Gaseous Systems : A study on the solubilities of TEG in supercritical methane and carbon dioxide is vital for understanding its behavior in natural gas processes. This research aids in improving the accuracy of measurements and the reliability of data for applications involving humidity absorbents in gaseous systems (Mohammadi, Eslamimanesh, Yazdizadeh, & Richon, 2011).

  • Coordination Chemistry : In the field of chemistry, TEG has been used as a ligand in the synthesis of {Fe(III)2Ln(III)2} coordination clusters, offering insights into the structural and electronic features of 3d-4f systems (Peng, Kostakis, Lan, & Powell, 2013).

  • Natural Gas Dehydration : TEG is a common liquid desiccant used in natural gas dehydration. Research in this area includes developing empirical models to predict the equilibrium established between water vapor and TEG, optimizing dehydration processes, and enhancing TEG purity in regeneration processes (Rostami & Shokrollahi, 2017); (Paymooni, Rahimpour, Raeissi, Abbasi, & Baktash, 2011); (Chebbi, Qasim, & Jabbar, 2019).

  • Environmental Impact Assessment : The environmental fate and impact of TEG, particularly in the context of its use as an energetic plasticizer, have been studied. This includes measuring its solubility in water, assessing its degradation in various environmental conditions, and evaluating its photolysis rates (Monteil-Rivera, Radovic-Hrapovic, Halasz, Paquet, Ampleman, Thiboutot, & Hawari, 2011).

properties

IUPAC Name

2-[2-(2-hydroxyethoxy)ethoxy]ethanol
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InChI

InChI=1S/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H2
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InChI Key

ZIBGPFATKBEMQZ-UHFFFAOYSA-N
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Canonical SMILES

C(COCCOCCO)O
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Molecular Formula

C6H14O4, Array
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DSSTOX Substance ID

DTXSID4021393
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Molecular Weight

150.17 g/mol
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Physical Description

Triethylene glycol is a colorless liquid with a mild odor. Dense than water. (USCG, 1999), Liquid, Colorless, hygroscopic liquid that is nearly odorless; [Merck Index] Colorless clear viscous liquid with no odor; [MSDSonline], COLOURLESS HYGROSCOPIC LIQUID.
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Boiling Point

545 °F at 760 mmHg (NTP, 1992), 285 °C; 165 °C at 14 mm Hg, 285 °C
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Flash Point

330 °F (NTP, 1992), 165 °C, 350 °F (177 °C) (Open cup)
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Solubility

greater than or equal to 100 mg/mL at 68 °F (NTP, 1992), Miscible with alcohol, benzene, toluene; sparingly sol in ether; practically insol in petroleum ether, Soluble in oxygenated solvents., Slightly soluble in ethyl ether, chloroform; insoluble in petroleum ether, In water, miscible, Solubility in water: very good
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Density

1.125 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.1274 at 15 °C/4 °C, Bulk density: 9.4 lb/gal at 20 °C, Relative density (water = 1): 1.1
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Vapor Density

5.17 (NTP, 1992) - Heavier than air; will sink (Relative to Air), Relative vapor density (air = 1): 5.2
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Vapor Pressure

less than 0.001 mmHg at 68 °F ; 1 mmHg at 237 °F (NTP, 1992), 0.00132 [mmHg], Vapor pressure, Pa at 20 °C: 0.02
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Impurities

Commercial grade triethylene glycol has been found to contain <1 ppm dioxane. Twenty-six samples of 99.9% pure triethylene glycol were found to contain 0.02 to 0.13% diethylene glycol.
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Product Name

Triethylene Glycol

Color/Form

Colorless liquid

CAS RN

112-27-6
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Melting Point

24.3 °F (NTP, 1992), -7 °C, -5 - -7 °C
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Triethylene glycol

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